Cas no 1358745-47-7 (6-Bromo-2-chloro-3-methoxybenzaldehyde)

• Product Name: 6-Bromo-2-chloro-3-methoxybenzaldehyde
• CAS No: 1358745-47-7
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• MDL: MFCD32632167
• CID: 5074193
• Update Time: 2026-03-01

6-Bromo-2-chloro-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloro-3-methoxybenzaldehyde

• MDL： MFCD32632167
• Inchi： 1S/C8H6BrClO2/c1-12-7-3-2-6(9)5(4-11)8(7)10/h2-4H,1H3
• InChI Key： VZJNIFJTKXBTMP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1C=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 6-Bromo-2-chloro-3-methoxybenzaldehyde

Comprehensive Overview of 6-Bromo-2-chloro-3-methoxybenzaldehyde (CAS No. 1358745-47-7)

6-Bromo-2-chloro-3-methoxybenzaldehyde (CAS No. 1358745-47-7) is a versatile aromatic aldehyde derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique benzaldehyde core substituted with bromo, chloro, and methoxy functional groups, making it a valuable intermediate for synthesizing complex molecules. Its molecular formula, C₈H₆BrClO₂, highlights its potential for diverse chemical transformations, particularly in cross-coupling reactions and heterocyclic synthesis.

In recent years, the demand for halogenated benzaldehydes like 6-Bromo-2-chloro-3-methoxybenzaldehyde has surged due to their role in developing small-molecule inhibitors and biologically active compounds. Researchers frequently search for "6-Bromo-2-chloro-3-methoxybenzaldehyde synthesis" or "CAS 1358745-47-7 applications," reflecting its relevance in drug discovery. The compound's electron-withdrawing groups enhance its reactivity in nucleophilic aromatic substitution, a key step in creating anticancer agents and antimicrobial drugs.

The methoxy group in 6-Bromo-2-chloro-3-methoxybenzaldehyde contributes to improved solubility and stability, addressing common challenges in medicinal chemistry. This attribute aligns with trending topics like "green chemistry" and "sustainable synthesis," as scientists seek eco-friendly methods to produce such intermediates. Analytical techniques like HPLC and NMR are critical for verifying its purity, a frequent query among quality control professionals.

Beyond pharmaceuticals, CAS 1358745-47-7 is explored in material science for designing organic semiconductors and ligands for catalysis. Its structural motifs are pivotal in constructing π-conjugated systems, a hotspot in "optoelectronic materials" research. The compound's regioselective reactivity also makes it a candidate for polymer functionalization, catering to industries focused on high-performance materials.

For suppliers and distributors, SEO-optimized terms such as "buy 6-Bromo-2-chloro-3-methoxybenzaldehyde" or "1358745-47-7 suppliers" are essential to capture commercial interest. Strict adherence to Good Manufacturing Practices (GMP) ensures its suitability for preclinical studies, another trending search phrase. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound's role in optimizing lead compounds remains indispensable.

In summary, 6-Bromo-2-chloro-3-methoxybenzaldehyde (CAS No. 1358745-47-7) bridges multiple disciplines, from drug development to advanced materials. Its multifunctional architecture and compatibility with modern synthetic methodologies underscore its enduring significance in innovation-driven fields.